2-ETHYL-5-IODO-1,3,4-THIADIAZOLE
Overview
Description
2-Ethyl-5-iodo-1,3,4-thiadiazole is a chemical compound with the CAS Number: 1493270-39-5 . It has a molecular weight of 240.07 .
Synthesis Analysis
The synthesis of 1,3,4-thiadiazole derivatives involves using N-(4-nitrophenyl)acetohydrazonoyl bromide and 1-[3,5-dimethyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethan-1-one as starting materials . The targeted 1,3,4-thiadiazolyl derivatives are prepared by the reaction of 2-[1-[5-methyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethylidene]hydrazine derivatives with hydrazonoyl chloride derivatives .Mechanism of Action
Target of Action
It’s known that 1,3,4-thiadiazole derivatives have been studied for their antimicrobial properties . Therefore, it can be inferred that the compound might interact with bacterial or fungal cells.
Mode of Action
1,3,4-thiadiazole derivatives are known to exhibit antimicrobial activity . The compound likely interacts with its targets, leading to changes that inhibit the growth or survival of the microorganisms.
Biochemical Pathways
Given its potential antimicrobial activity, it can be inferred that the compound may interfere with essential biochemical pathways in microorganisms, leading to their inhibition or death .
Result of Action
Given its potential antimicrobial activity, it can be inferred that the compound may lead to the inhibition or death of microorganisms .
Advantages and Limitations for Lab Experiments
The advantages of using 2-ETHYL-5-IODO-1,3,4-THIADIAZOLE in laboratory experiments include its high solubility in organic solvents, its availability in a variety of forms, and its relatively low cost. However, there are some limitations to its use in laboratory experiments, such as its instability in aqueous solutions and its potential toxicity.
Future Directions
The potential therapeutic applications of 2-ETHYL-5-IODO-1,3,4-THIADIAZOLE are still being explored. Further research is needed to better understand the mechanism of action of this compound, as well as to identify more specific applications for its use. Additionally, further research is needed to better understand the potential toxic effects of this compound and to develop safer and more effective formulations. Other potential future directions for research include the development of novel synthetic methods for the production of this compound, as well as the development of new derivatives of this compound with improved therapeutic properties.
Synthesis Methods
2-ETHYL-5-IODO-1,3,4-THIADIAZOLE can be synthesized via a two-step reaction: first, the reaction of this compound-2-thiol with an alkyl halide and a base, followed by the reaction of the resulting thiourea with an alkyl halide and a base. The reaction of the thiourea with an alkyl halide and a base results in the formation of the desired product, this compound. The reaction is typically carried out in a solvent such as dimethylformamide (DMF).
Scientific Research Applications
2-ETHYL-5-IODO-1,3,4-THIADIAZOLE has been used as a reagent in a variety of synthetic reactions, including the synthesis of pharmaceuticals, biochemicals, and other organic compounds. Additionally, this compound has been studied as a potential therapeutic agent in the treatment of certain types of cancer and other diseases. In particular, this compound has been studied as a potential inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the formation of certain inflammatory mediators.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-ethyl-5-iodo-1,3,4-thiadiazole involves the reaction of 2-ethyl-1,3,4-thiadiazole with iodine in the presence of a strong oxidizing agent.", "Starting Materials": [ "2-ethyl-1,3,4-thiadiazole", "Iodine", "Strong oxidizing agent (e.g. hydrogen peroxide, sodium hypochlorite)" ], "Reaction": [ "Step 1: Dissolve 2-ethyl-1,3,4-thiadiazole in a suitable solvent (e.g. acetic acid, chloroform)", "Step 2: Add iodine to the solution and stir at room temperature for several hours", "Step 3: Add a strong oxidizing agent to the solution and stir for an additional period of time", "Step 4: Isolate the product by filtration or extraction with a suitable solvent", "Step 5: Purify the product by recrystallization or chromatography" ] } | |
CAS RN |
1493270-39-5 |
Molecular Formula |
C4H5IN2S |
Molecular Weight |
240.1 |
Purity |
95 |
Origin of Product |
United States |
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